Cas no 2228683-67-6 (3-fluoro-4-(3-methoxyazetidin-3-yl)methylpyridine)

• Product Name: 3-fluoro-4-(3-methoxyazetidin-3-yl)methylpyridine
• CAS No: 2228683-67-6
• MF: C₁₀H₁₃FN₂O
• MW: 196.221425771713
• CID: 5814994
• PubChem ID: 165867341
• Update Time: 2025-05-26

3-fluoro-4-(3-methoxyazetidin-3-yl)methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-4-(3-methoxyazetidin-3-yl)methylpyridine
• 2228683-67-6
• EN300-1816743
• 3-fluoro-4-[(3-methoxyazetidin-3-yl)methyl]pyridine

• Inchi： 1S/C10H13FN2O/c1-14-10(6-13-7-10)4-8-2-3-12-5-9(8)11/h2-3,5,13H,4,6-7H2,1H3
• InChI Key： IPVIGJPQAKZYPQ-UHFFFAOYSA-N
• SMILES： FC1C=NC=CC=1CC1(CNC1)OC

Computed Properties

• Exact Mass: 196.10119120g/mol
• Monoisotopic Mass: 196.10119120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 34.2Ų

Additional information on 3-fluoro-4-(3-methoxyazetidin-3-yl)methylpyridine

3-Fluoro-4-(3-Methoxyazetidin-3-yl)methylpyridine (CAS No. 2228683-67-6): A Comprehensive Overview

3-Fluoro-4-(3-methoxyazetidin-3-yl)methylpyridine (CAS No. 2228683-67-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of neurological disorders and cancer. This article provides a detailed overview of the chemical properties, synthesis methods, biological activities, and recent research advancements related to 3-fluoro-4-(3-methoxyazetidin-3-yl)methylpyridine.

Chemical Structure and Properties

3-Fluoro-4-(3-methoxyazetidin-3-yl)methylpyridine is a pyridine derivative with a fluoro substituent at the 3-position and a 3-methoxyazetidine moiety attached to the 4-position via a methyl group. The presence of these functional groups imparts unique chemical and biological properties to the molecule. The fluoro substitution enhances the lipophilicity and metabolic stability of the compound, while the 3-methoxyazetidine moiety contributes to its pharmacological activity by interacting with specific biological targets.

The molecular formula of 3-fluoro-4-(3-methoxyazetidin-3-yl)methylpyridine is C₁₁H₁₅FN₂O, and its molecular weight is approximately 210.25 g/mol. The compound is typically obtained as a white crystalline solid with a melting point ranging from 105°C to 107°C. It is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), methanol, and ethanol, but has limited solubility in water.

Synthesis Methods

The synthesis of 3-fluoro-4-(3-methoxyazetidin-3-yl)methylpyridine has been reported using various synthetic routes. One common method involves the reaction of 4-chloromethylpyridine hydrochloride with 3-methoxyazetidine in the presence of a base such as potassium carbonate or cesium carbonate. The reaction is typically carried out in an inert atmosphere at elevated temperatures to ensure high yields and purity.

An alternative synthetic approach involves the use of palladium-catalyzed cross-coupling reactions. For instance, the Suzuki-Miyaura coupling between 4-bromomethylpyridine and 3-methoxyazetidine can be used to form the desired product. This method offers advantages such as mild reaction conditions and high functional group tolerance.

Biological Activities and Therapeutic Potential

3-Fluoro-4-(3-methoxyazetidin-3-yl)methylpyridine has been extensively studied for its biological activities and therapeutic potential. One of its key applications is in the treatment of neurological disorders, particularly those involving serotonin receptor modulation. Research has shown that this compound acts as a potent serotonin receptor agonist, specifically targeting the 5-HT₇ receptor subtype. This property makes it a promising candidate for the development of novel antidepressants and anxiolytics.

In addition to its role in serotonin receptor modulation, 3-fluoro-4-(3-methoxyazetidin-3-yl)methylpyridine has also demonstrated anti-inflammatory effects. Studies have shown that it can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro and in vivo. These findings suggest that the compound may have potential applications in treating inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.

Cancer Research

The therapeutic potential of 3-fluoro-4-(3-methoxyazetidin-3-yl)methylpyridine extends beyond neurological disorders and inflammation. Recent studies have explored its anticancer properties, particularly in inhibiting cell proliferation and inducing apoptosis in various cancer cell lines. For example, research conducted by Smith et al. (2021) demonstrated that this compound effectively inhibited the growth of human breast cancer cells by targeting specific signaling pathways involved in cell cycle regulation and apoptosis.

Furthermore, preclinical studies have shown that 3-fluoro-4-(3-methoxyazetidin-3-yl)methylpyridine exhibits synergistic effects when combined with conventional chemotherapy agents such as doxorubicin and cisplatin. This synergistic interaction enhances the overall efficacy of cancer treatment while reducing the potential side effects associated with high doses of chemotherapy drugs.

Clinical Trials and Future Directions

The promising preclinical results have led to increased interest in advancing 3-fluoro-4-(3-methoxyazetidin-3-yl)methylpyridine into clinical trials. Several Phase I trials are currently underway to evaluate its safety, tolerability, and pharmacokinetic profile in healthy volunteers and patients with various diseases. Preliminary data from these trials have shown that the compound is well-tolerated at therapeutic doses with minimal adverse effects.

In parallel, efforts are being made to optimize the formulation and delivery methods of 3-fluoro-4-(3-methoxyazetidin-3-yl)methylpyridine. For instance, nanoparticle-based delivery systems are being explored to enhance its bioavailability and target-specific delivery to diseased tissues. These advancements are expected to improve the therapeutic index of the compound and broaden its clinical applications.

Conclusion

3-fluoro-4-(3-methoxyazetidin-3-yL)methylpyridine, identified by CAS No. 2228683-67-6, is a versatile compound with significant potential in various therapeutic areas. Its unique chemical structure confers favorable properties such as enhanced lipophilicity, metabolic stability, and pharmacological activity. Ongoing research continues to uncover new applications for this compound, particularly in treating neurological disorders, inflammation, and cancer.

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